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Introduction: 2-Ethoxybenzonitrile (CAS No. 6609-57-0, Formula: CeHoNO) is an aromatic
nitrile compound utilized in various laboratory and chemical synthesis applications, including as
an intermediate in the development of pharmaceutical agents.[1][2] While a valuable building
block, its handling requires a nuanced understanding of its toxicological profile and associated
risks. This guide provides an in-depth, technically-focused framework for researchers,
scientists, and drug development professionals to ensure its safe use. The protocols and
information herein are synthesized from authoritative safety data sheets (SDS) to promote a
culture of proactive safety and experimental integrity.

Section 1: Core Hazard Identification & GHS
Classification

2-Ethoxybenzonitrile is classified as hazardous under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[1] The primary risks are associated with acute toxicity via
multiple exposure routes and significant irritation to the skin, eyes, and respiratory system. The
Globally Harmonized System (GHS) classification provides a universal summary of these
hazards.

Table 1: GHS Classification Summary for 2-Ethoxybenzonitrile
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Hazard Class Category GHS Hazard Statement

o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 3]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin[1][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[3]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation[3]

Signal Word:Warning[1]
GHS Pictogram:

e GHSO07 (Exclamation Mark)

Section 2: Toxicological Profile & Routes of
Exposure

Understanding the causality behind the GHS classifications is paramount for risk mitigation.
The toxicity of 2-Ethoxybenzonitrile stems from its ability to cause systemic harm upon
absorption and localized irritation upon contact.

o Systemic Toxicity (Acute, Category 4): The classification as "Harmful" via oral, dermal, and
inhalation routes indicates that significant, though not fatal, adverse health effects can be
expected from a single, short-term exposure.[1][3] The nitrile functional group (-C=N) is a key
structural feature; in biological systems, some nitriles can be metabolized to release cyanide,
a potent metabolic inhibitor, although the specific metabolic pathway for 2-
Ethoxybenzonitrile is not detailed in the provided sources. This potential dictates the
urgency of preventing absorption.
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¢ Localized Irritation (Category 2 & 3): The compound is a direct irritant. Dermal contact leads
to inflammation and skin irritation.[3] Ocular contact can cause serious, painful irritation.[3]
Inhalation of its dusts or mists directly irritates the respiratory tract, leading to symptoms like
coughing and discomfort.[3]

Respiratory Irritation
(H335: STOT SE 3)

_______________________ Inhalation

Harmful & Skin Irritation
Dermal Contact (H312: Acute Tox. 4)
---------- (H315: Skin Irrit. 2)

2-Ethoxybenzonitrile
(CAS: 6609-57-0)

------------ Ingestion Harmful

(H302: Acute Tox. 4)

Click to download full resolution via product page

Eye Contact Serious Eye Irritation
(H319: Eye Irrit. 2)

Caption: Routes of exposure and corresponding toxicological effects.

Section 3: Emergency First-Aid Protocols

Immediate and correct first aid is critical to mitigate the harmful effects of exposure. The
following protocols are based on standard chemical safety guidelines.[1][4][5]

Protocol 3.1: Inhalation Exposure

+ Immediate Action: Remove the individual from the source of exposure to fresh air at once.[1]

[4]

+ Breathing Support: If breathing is difficult, administer oxygen. If breathing has stopped,
perform artificial respiration, avoiding mouth-to-mouth resuscitation if the substance was
ingested or inhaled.[4][6]
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» Medical Attention: Call a POISON CENTER or physician if the individual feels unwell.[1]

Protocol 3.2: Dermal (Skin) Exposure

» Immediate Action: Immediately begin washing the affected skin with plenty of soap and water
for at least 15 minutes.[1][4]

» Decontamination: Remove all contaminated clothing and shoes while flushing the area.[4]

o Medical Attention: Call a POISON CENTER or physician if feeling unwell or if skin irritation
persists.[1] Contaminated clothing must be washed before reuse.[1]

Protocol 3.3: Ocular (Eye) Exposure

e Immediate Action: Immediately flush the eyes with plenty of water for at least 15 minutes,
holding the eyelids open to ensure thorough rinsing of the entire surface.[1][7]

o Contact Lenses: If present and easy to do, remove contact lenses after the initial flush.

* Medical Attention: Seek immediate medical attention from an ophthalmologist.

Protocol 3.4: Ingestion Exposure

¢ Immediate Action: Rinse the mouth thoroughly with water.[1][4]
e Vomiting: Do NOT induce vomiting.[4]

» Medical Attention: Call a POISON CENTER or physician immediately.[1][4] Never give
anything by mouth to an unconscious person.[4]

Note to Physician: Treat symptomatically.[1]

Section 4: Safe Handling & Exposure Control

Proactive exposure control through a multi-tiered approach is the foundation of safe laboratory
practice. This involves a combination of engineering controls, administrative procedures, and
appropriate personal protective equipment (PPE).

Engineering Controls
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The primary method for controlling exposure is to handle the substance in a well-ventilated
area.

e Fume Hood: All weighing and handling of 2-Ethoxybenzonitrile should be conducted inside
a certified chemical fume hood to control the release of dusts and vapors.[8]

» Ventilation: Ensure general laboratory ventilation is adequate to maintain low airborne
concentrations.[1][8]

o Safety Stations: An eyewash station and a safety shower must be readily accessible and in
close proximity to the workstation.[1][8]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.

e Eye and Face Protection: Wear chemical safety goggles or glasses as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]
[10]

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[10] Inspect gloves before use and
dispose of them properly after handling.[11]

o Clothing: Wear a lab coat or appropriate protective clothing to prevent skin exposure.[1][8]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH/MSHA-approved respirator. A type N95 dust mask is recommended
for handling the solid form.[8]
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Exposure Event
(Inhalation, Dermal, Ocular, Ingestion)

1. Identify Route
of Exposure

2a. Move to Fresh Air 2b. Remove Contaminated Clothing

2c. Flush with Water
(min. 15 minutes)

3a. Support Breathing
(Artificial Respiration if needed)

3b. Wash with Soap & Water
(min. 15 minutes)

4. Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A workflow diagram for emergency first-aid response.

2d. Rinse Mouth

3d. Do NOT Induce Vomiting
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Hygiene Practices

Wash hands and any exposed skin thoroughly after handling.[1]
Do not eat, drink, or smoke in laboratory areas where this chemical is used or stored.[1]

Contaminated work clothing should not be allowed out of the workplace.[12]

Section 5: Storage, Stability, & Incompatibilities

Proper storage is essential to maintain the chemical's integrity and prevent hazardous

reactions.

Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][10] Keep containers
tightly closed to prevent contamination and potential release.[1]

Stability: The material is stable under normal, recommended storage conditions.[9][12]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[1][9] These materials can initiate exothermic or otherwise hazardous reactions.

Hazardous Decomposition Products: Thermal decomposition, particularly during a fire, can
lead to the release of irritating and toxic gases and vapors, including carbon monoxide (CO),
carbon dioxide (COz2), and nitrogen oxides (NOx).[1][9]

Section 6: Accidental Release & Fire-Fighting

Procedures
Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[1] Wear the full PPE as described in
Section 4.2. Avoid dust formation.[1] Evacuate unnecessary personnel from the area.[4]

Environmental Precautions: Prevent the material from entering drains or waterways.[4] It
should not be released into the environment.[1]

Containment and Clean-up: For a solid spill, sweep up and shovel the material into suitable,
closed containers for disposal.[1] For a liquid spill, use an inert absorbent material. Use
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BENGHE

spark-proof tools if applicable.[4]

» Disposal: Dispose of the waste material at an approved waste disposal plant, following all
local, regional, and national regulations.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, sand, or alcohol-
resistant foam.[1][4]

o Specific Hazards: The product is combustible.[9] Keep the product and empty containers
away from heat and sources of ignition.[1] Thermal decomposition can release hazardous
NOx gases.[1]

o Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive
pressure mode.[1][4]

Section 7: Physical & Chemical Properties Summary

Table 2: Key Physical and Chemical Properties

Property Value

CAS Number

6609-57-0[1]

Molecular Formula

CoHsNOJ3]

Molecular Weight 147.17 g/mol [3]

Appearance Pale yellow, low melting solid or liquid[1]
Melting Point 5°C /41 °F[1][2]

Boiling Point 45 °C @ 0.5 torr; 154 °C @ 20 mmHg[1][2]
Flash Point 113 °C/235.4 °F (closed cup)[1]

Density 1.053 g/mL at 25 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. 2-Ethoxybenzonitrile CAS#: 6609-57-0 [amp.chemicalbook.com]

. 2-Ethoxybenzonitrile | CO9HINO | CID 576922 - PubChem [pubchem.ncbi.nim.nih.gov]
. echemi.com [echemi.com]

. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

. First Aid - Chemical Poisoning [moh.gov.sa]

. c2cfirstaidaquatics.com [c2cfirstaidaquatics.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ 10. biosynth.com [biosynth.com]

e 11. sigmaaldrich.com [sigmaaldrich.com]

e 12. assets.thermofisher.cn [assets.thermofisher.cn]

 To cite this document: BenchChem. [A Comprehensive Safety & Handling Guide for 2-
Ethoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582733#2-ethoxybenzonitrile-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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